Cas no 51201-08-2 (cyclohexanecarbonyl chloride, 2-ethyl- (9ci))

• Product name: cyclohexanecarbonyl chloride, 2-ethyl- (9ci)
• CAS No: 51201-08-2
• MF: C₉H₁₅ClO
• MW: 174.667802095413
• CID: 934959
• PubChem ID: 20565382

cyclohexanecarbonyl chloride, 2-ethyl- (9ci) Chemical and Physical Properties

Names and Identifiers

• cyclohexanecarbonyl chloride, 2-ethyl- (9ci)
• 2-ethylcyclohexane-1-carbonyl chloride
• DTXSID00608787
• 51201-08-2
• SCHEMBL11401756

• Inchi： InChI=1S/C9H15ClO/c1-2-7-5-3-4-6-8(7)9(10)11/h7-8H,2-6H2,1H3
• InChI Key： WCJJXASGRZUXNF-UHFFFAOYSA-N
• SMILES： CCC1CCCCC1C(=O)Cl

Computed Properties

• Exact Mass: 174.0811428g/mol
• Monoisotopic Mass: 174.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides